(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL
Description
(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL is a chiral amino alcohol derivative featuring a 3-chloro-4-pyridyl substituent. Its structure combines a pyridine ring with chlorine substitution at the 3-position, an amino group at the stereogenic 3R position, and a hydroxyl-terminated propanol chain.
Properties
Molecular Formula |
C8H11ClN2O |
|---|---|
Molecular Weight |
186.64 g/mol |
IUPAC Name |
(3R)-3-amino-3-(3-chloropyridin-4-yl)propan-1-ol |
InChI |
InChI=1S/C8H11ClN2O/c9-7-5-11-3-1-6(7)8(10)2-4-12/h1,3,5,8,12H,2,4,10H2/t8-/m1/s1 |
InChI Key |
KRZCGGOYAFUDKX-MRVPVSSYSA-N |
Isomeric SMILES |
C1=CN=CC(=C1[C@@H](CCO)N)Cl |
Canonical SMILES |
C1=CN=CC(=C1C(CCO)N)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL typically involves the following steps:
Starting Materials: The synthesis begins with the appropriate pyridine derivative, such as 3-chloro-4-pyridinecarboxaldehyde.
Reduction: The aldehyde group is reduced to an alcohol using a reducing agent like sodium borohydride.
Amination: The hydroxyl group is then converted to an amino group through a substitution reaction with ammonia or an amine source.
Chirality Introduction: The chiral center is introduced using chiral catalysts or chiral auxiliaries to ensure the (3R) configuration.
Industrial Production Methods
Industrial production of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of automated systems for precise control of reaction conditions, such as temperature and pressure, is crucial for efficient production.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The amino group can be reduced to a primary amine using reducing agents such as lithium aluminum hydride.
Substitution: The chlorine atom on the pyridine ring can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, and mild oxidizing agents.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Ammonia, primary amines, and other nucleophiles.
Major Products Formed
Oxidation: Formation of carbonyl derivatives.
Reduction: Formation of primary amines.
Substitution: Formation of substituted pyridine derivatives.
Scientific Research Applications
(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL has diverse applications in scientific research:
Chemistry: Used as a building block for the synthesis of complex organic molecules.
Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.
Medicine: Explored for its potential therapeutic properties, including as an intermediate in drug synthesis.
Industry: Utilized in the development of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups can form hydrogen bonds with biological molecules, influencing their activity. The chlorinated pyridine ring can participate in π-π interactions with aromatic residues in proteins, affecting their function.
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
The provided evidence focuses on tobacco-specific nitrosamines (TSNAs) such as 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol (NNAL), which share pyridyl moieties but differ significantly in functional groups and biological activity compared to (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL. Below is a detailed structural and functional comparison:
Table 1: Structural and Functional Comparison
Key Differences:
Structural Features: Pyridyl Substitution: (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL has a 4-pyridyl ring with a 3-chloro substituent, whereas NNK/NNAL/NG feature 3-pyridyl or non-chlorinated pyridine cores. The chlorine atom in the target compound may enhance electronic effects or steric interactions in molecular binding.
Biological Activity: Carcinogenicity: NNK and NNAL are potent carcinogens targeting the lung and pancreas in rats, with NNAL acting as a proximate metabolite of NNK .
Therapeutic Potential: The hydroxyl and amino groups in (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL may facilitate interactions with biological targets such as kinases or GPCRs, similar to other pyridine-based drugs (e.g., nicotine receptor modulators). However, TSNAs like NNK are primarily studied for their toxicity rather than therapeutic utility.
Research Findings and Gaps
- Thus, direct comparisons of pharmacokinetics or toxicology are speculative.
- Hypothetical Insights: The chlorine atom in the target compound could increase metabolic stability compared to non-halogenated pyridines. The absence of nitrosamine groups likely eliminates the carcinogenic risks associated with NNK/NNAL, making it a safer candidate for drug development.
Biological Activity
(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL is a chiral compound with significant potential in medicinal chemistry and biological research. Its unique structure allows for various interactions with biological targets, making it a subject of interest in drug discovery and development.
- Molecular Formula : C8H10ClN2O
- Molecular Weight : 174.63 g/mol
- IUPAC Name : (3R)-3-amino-3-(3-chloropyridin-4-yl)propan-1-ol
- CAS Number : 1212896-11-1
The biological activity of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL primarily involves its interaction with specific molecular targets, such as enzymes and receptors. This compound may modulate various biochemical pathways, which could lead to therapeutic effects. The precise mechanism can vary based on the biological context and the specific target involved.
Biological Activities
Research indicates that (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL exhibits several notable biological activities:
- Anticancer Properties : Preliminary studies suggest that this compound may inhibit cancer cell proliferation by targeting key signaling pathways involved in cell growth and survival.
- Enzyme Inhibition : It has been shown to interact with enzymes such as epidermal growth factor receptor (EGFR), which plays a crucial role in cancer progression.
- Neuroprotective Effects : There is emerging evidence that this compound may offer protective effects against neurodegenerative diseases by modulating neurotransmitter systems.
In Vitro Studies
In vitro studies have demonstrated that (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL can effectively inhibit the proliferation of various cancer cell lines, including A549 (lung cancer) and HCT116 (colon cancer). The mechanism of action involves the induction of apoptosis through the activation of caspases, which are critical for programmed cell death.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| A549 | 12.5 | Caspase activation |
| HCT116 | 15.0 | Apoptosis induction |
Structure-Activity Relationship (SAR)
Studies focusing on SAR have identified that modifications to the pyridine ring significantly affect the compound's biological activity. For instance, substituents on the pyridine nitrogen or variations in the amino group can enhance potency against specific targets.
Comparative Analysis with Related Compounds
| Compound Name | Molecular Weight | Activity Profile |
|---|---|---|
| (3R)-3-Amino-3-(2-chloro(4-pyridyl))propan-1-OL | 174.63 g/mol | Moderate anticancer activity |
| (3S)-3-Amino-3-(4-fluorophenyl)propan-1-OL | 170.18 g/mol | Strong EGFR inhibition |
| 4-Amino-3-chloro benzoate ester derivatives | Varies | Targeting EGFR tyrosine kinase |
Future Directions
Further research is warranted to explore the full therapeutic potential of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL. This includes:
- In Vivo Studies : To assess efficacy and safety profiles in animal models.
- Clinical Trials : To evaluate its potential as a therapeutic agent in humans.
- Mechanistic Studies : To elucidate detailed pathways affected by this compound.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
